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Compound of Interest

Compound Name: 4-Acetamidophenylboronic acid

Cat. No.: B041511 Get Quote

An In-depth Technical Guide to 4-Acetamidophenylboronic Acid: Properties, Reactivity, and

Applications

Foreword
As a cornerstone reagent in modern synthetic chemistry, 4-Acetamidophenylboronic acid
offers a unique combination of stability, reactivity, and functional versatility. Its structure,

featuring an electron-donating acetamido group and the synthetically powerful boronic acid

moiety, makes it an indispensable building block for creating complex molecular architectures.

This guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of its fundamental properties, core reactivity, and critical applications,

grounded in established chemical principles and field-proven insights.

Core Physicochemical Properties
The utility of any chemical reagent begins with a thorough understanding of its physical and

chemical characteristics. 4-Acetamidophenylboronic acid is typically supplied as a white to

light yellow or gray-tan crystalline powder.[1][2] Its properties are summarized below.

Table 1: Physicochemical Properties of 4-Acetamidophenylboronic Acid
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Property Value Source(s)

CAS Number 101251-09-6 [1][3]

Molecular Formula C₈H₁₀BNO₃ [1][4]

Molecular Weight 178.98 g/mol [1][3]

Melting Point 215-220 °C (lit.) or 231 °C (lit.) [1][3]

Appearance
White to light yellow crystalline

powder
[1]

Water Solubility 85 g/L (at 70 °C) [2]

Storage Conditions
Room Temperature, Sealed in

dry, Keep in dark place
[1][2]

SMILES CC(=O)Nc1ccc(cc1)B(O)O [3]

InChI Key
VYEWTHXZHHATTA-

UHFFFAOYSA-N
[3]

Note: Reported melting points can vary slightly between suppliers.

Synthesis Pathway
A common and efficient method for preparing 4-Acetamidophenylboronic acid involves a

two-step sequence starting from 4-nitrobenzeneboronic acid. This process is favored for its

high yields and relatively mild conditions.[5]

Catalytic Hydrogenation: The nitro group of 4-nitrobenzeneboronic acid is first reduced to an

amine using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere. This step

yields 4-aminophenylboronic acid.[5]

Acetylation: The resulting 4-aminophenylboronic acid is then acetylated, typically using

acetic anhydride or acetyl chloride, to install the acetamido group, yielding the final product.

The acetamido group serves as a stable, protected form of aniline, enhancing the

compound's stability during subsequent reactions.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemimpex.com/products/40168
https://www.sigmaaldrich.com/TW/zh/product/aldrich/565806
https://www.chemimpex.com/products/40168
https://www.scbt.com/zh/p/4-acetamidophenylboronic-acid-101251-09-6
https://www.chemimpex.com/products/40168
https://www.sigmaaldrich.com/TW/zh/product/aldrich/565806
https://www.chemimpex.com/products/40168
https://www.sigmaaldrich.com/TW/zh/product/aldrich/565806
https://www.chemimpex.com/products/40168
https://www.chemdad.com/index.php?c=article&id=46615
https://www.chemimpex.com/products/40168
https://www.chemdad.com/index.php?c=article&id=46615
https://www.sigmaaldrich.com/TW/zh/product/aldrich/565806
https://www.sigmaaldrich.com/TW/zh/product/aldrich/565806
https://www.benchchem.com/product/b041511?utm_src=pdf-body
https://www.benchchem.com/product/b041511
https://www.benchchem.com/product/b041511
https://www.benchchem.com/product/b041511
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Reduction

Step 2: Acetylation

4-Nitrobenzeneboronic Acid

H₂, Pd/C Catalyst

4-Aminophenylboronic Acid

Acetic Anhydride

4-Acetamidophenylboronic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Acetamidophenylboronic acid basic properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041511#4-acetamidophenylboronic-acid-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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